Cas no 1781041-74-4 (2-(4,6-Dimethoxypyridin-3-yl)acetonitrile)

• Product Name: 2-(4,6-Dimethoxypyridin-3-yl)acetonitrile
• CAS No: 1781041-74-4
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 6220782
• PubChem ID: 84767545
• Update Time: 2025-06-08

2-(4,6-Dimethoxypyridin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1781041-74-4
• EN300-7434411
• 2-(4,6-Dimethoxypyridin-3-yl)acetonitrile

• Inchi： 1S/C9H10N2O2/c1-12-8-5-9(13-2)11-6-7(8)3-4-10/h5-6H,3H2,1-2H3
• InChI Key： LGWABXQPEADLLJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(N=CC=1CC#N)OC

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(4,6-Dimethoxypyridin-3-yl)acetonitrile

Introduction to 2-(4,6-Dimethoxypyridin-3-yl)acetonitrile (CAS No. 1781041-74-4)

2-(4,6-Dimethoxypyridin-3-yl)acetonitrile (CAS No. 1781041-74-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a pyridine ring substituted with two methoxy groups and an acetonitrile moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical formula of 2-(4,6-Dimethoxypyridin-3-yl)acetonitrile is C₉H₁₀N₂O₂, and its molecular weight is 182.18 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. Its physical and chemical properties have been extensively studied to understand its behavior in different environments and its potential for use in various chemical reactions.

In recent years, the interest in 2-(4,6-Dimethoxypyridin-3-yl)acetonitrile has increased due to its potential as a building block in the synthesis of more complex molecules with therapeutic properties. The pyridine ring, known for its aromaticity and electron-withdrawing nature, plays a crucial role in the compound's reactivity and stability. The presence of the methoxy groups enhances the lipophilicity of the molecule, which can be advantageous in drug design for improving cellular uptake and bioavailability.

The acetonitrile moiety in 2-(4,6-Dimethoxypyridin-3-yl)acetonitrile provides additional reactivity sites for further functionalization. This makes the compound an attractive starting material for the synthesis of derivatives with diverse biological activities. For instance, nitriles are often used as precursors for the formation of amides, carboxylic acids, and other nitrogen-containing functionalities through various chemical transformations such as hydrolysis, reduction, and nucleophilic substitution.

In the context of medicinal chemistry, 2-(4,6-Dimethoxypyridin-3-yl)acetonitrile has been explored for its potential as a lead compound in drug discovery programs. Recent studies have shown that derivatives of this compound exhibit promising pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2-(4,6-Dimethoxypyridin-3-yl)acetonitrile demonstrated potent inhibition of cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival.

The versatility of 2-(4,6-Dimethoxypyridin-3-yl)acetonitrile extends beyond its use as a drug candidate. It has also found applications in materials science and analytical chemistry. In materials science, the compound can be used as a building block for the synthesis of functional polymers with unique optical and electronic properties. In analytical chemistry, it serves as a standard reference material for chromatographic analyses due to its well-defined structure and stability.

The synthesis of 2-(4,6-Dimethoxypyridin-3-yl)acetonitrile typically involves multi-step processes that include the formation of the pyridine ring followed by substitution with methoxy groups and the introduction of the acetonitrile moiety. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 3-cyanoaniline with dimethyl sulfate to form the desired product.

The safety profile of 2-(4,6-Dimethoxypyridin-3-yl)acetonitrile is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly under controlled conditions, appropriate safety measures should be taken to prevent exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound.

In conclusion, 2-(4,6-Dimethoxypyridin-3-yl)acetonitrile (CAS No. 1781041-74-4) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and analytical chemistry. Its unique molecular structure endows it with valuable chemical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.